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Compound of Interest

Compound Name: 3-Aminobenzoic Acid

Cat. No.: B045947 Get Quote

An In-depth Technical Guide to 3-Aminobenzoic Acid: CAS Number and Safety Data

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical identity, properties,

and safety data for 3-Aminobenzoic acid. The data herein is compiled from various safety

data sheets and chemical databases to ensure accuracy and relevance for laboratory and

research applications.

Chemical Identification and Properties
3-Aminobenzoic acid, also known as meta-aminobenzoic acid or MABA, is an organic

compound featuring both an amino and a carboxylic acid functional group attached to a

benzene ring.[1] Its unique structure makes it a valuable intermediate in the synthesis of dyes,

resins, and various pharmaceutical compounds.[2][3]

Table 1: Chemical Identifiers for 3-Aminobenzoic Acid
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Identifier Value

Chemical Name 3-Aminobenzoic acid

Synonyms
m-Aminobenzoic acid, MABA, 3-

Carboxyaniline[4][5]

CAS Number 99-05-8

EC Number 202-724-4

Molecular Formula C₇H₇NO₂

| Molar Mass | 137.14 g/mol |

Table 2: Physical and Chemical Properties

Property Value

Appearance
White to off-white or yellowish crystalline
powder

Melting Point 174–180 °C

Density ~1.51 g/cm³

Solubility in Water Slightly soluble; ~5.9 g/L at 15 °C

Solubility in Organic Solvents
Soluble in acetone, boiling water, hot alcohol,

and ether

pKa 3.07 (carboxyl group); 4.79 (amino group)

| Flash Point | 150 °C |

Safety and Hazard Information
3-Aminobenzoic acid is classified as hazardous under the Globally Harmonized System

(GHS). It is crucial for personnel to be fully aware of its potential hazards and to handle the

substance with appropriate care.
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Table 3: GHS Hazard Classification

Hazard Class GHS Statement Description

Acute Toxicity (Oral),
Category 4

H302 Harmful if swallowed.

Skin Corrosion/Irritation,

Category 2
H315 Causes skin irritation.

Serious Eye Damage/Irritation,

Category 2/2A
H319 Causes serious eye irritation.

| Specific Target Organ Toxicity — Single Exposure, Category 3 | H335 | May cause respiratory

irritation. |

Table 4: Toxicological Data

Test Route Species Value

| LD50 | Oral | Mouse | 6,300 mg/kg |

Experimental Protocols and Methodologies
Adherence to strict protocols is mandatory when handling 3-Aminobenzoic acid to minimize

exposure and ensure laboratory safety.

Protocol for Safe Handling
This protocol outlines the standard procedure for handling 3-Aminobenzoic acid in a

laboratory setting.

Preparation: Before handling, ensure that a Safety Data Sheet (SDS) is accessible. Locate

the nearest safety shower and eyewash station.

Ventilation: Always handle 3-Aminobenzoic acid in a well-ventilated area, preferably within

a chemical fume hood to avoid dust inhalation.
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Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety

goggles, nitrile gloves, and a lab coat. For procedures that may generate significant dust,

respiratory protection may be necessary.

Dispensing: Avoid generating dust when weighing or transferring the powder. Use tools and

techniques that minimize aerosolization.

Storage: Store the chemical in a tightly sealed container in a cool, dry, and dark place, away

from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.

Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the

laboratory. Do not eat, drink, or smoke in areas where the chemical is handled.

Disposal: Dispose of waste according to local, regional, and national regulations for

hazardous chemical waste.

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Inhalation: If inhaled, immediately move the person to fresh air. If breathing is difficult or

stops, provide artificial respiration. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected skin area immediately

and thoroughly with plenty of soap and water. If skin irritation occurs, seek medical advice.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Remove contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical attention from an ophthalmologist.

Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Never give

anything by mouth to an unconscious person. Call a physician or poison control center

immediately.

Accidental Release Measures
In the event of a spill, follow these steps to ensure safe cleanup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the powder from spreading or entering drains.

Cleanup: Wearing appropriate PPE, carefully sweep or shovel the spilled solid material into a

suitable, labeled container for disposal. Avoid creating dust.

Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and

water.

Visualized Workflows
The following diagrams illustrate key logical workflows for safety and handling.
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Caption: Workflow for the safe handling of 3-Aminobenzoic acid.
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Exposure Occurs
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Caption: Decision tree for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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